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Compound of Interest

Isoquinolin-7-amine

dihydrochloride

Cat. No.: B2488337

Compound Name:

An In-Depth Technical Guide to Isoquinolin-7-amine Dihydrochloride: Safety, Handling, and
Storage

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety, handling, or experimental guide. All personnel handling Isoquinolin-7-
amine dihydrochloride must consult the official Safety Data Sheet (SDS) provided by their
supplier and adhere to all institutional and regulatory safety protocols. The information
contained herein is based on publicly available data and may not be exhaustive.

Introduction

Isoquinolin-7-amine dihydrochloride is a chemical compound belonging to the isoquinoline
family. Isoquinolines are a class of heterocyclic aromatic organic compounds that are
components of many natural and synthetic molecules with a wide range of biological activities.
This guide provides a consolidated overview of the available safety, handling, and storage
guidelines for Isoquinolin-7-amine dihydrochloride, intended to support researchers and
professionals in its safe and effective use. Due to the limited publicly available data specifically
for the dihydrochloride salt, information from the free base, 7-Aminoisoquinoline, is also
included where relevant, as the core chemical properties and hazards are expected to be
similar.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of the parent compound, Isoquinolin-7-
amine, is provided below. Data for the dihydrochloride salt may vary.

Property Value

Chemical Formula CoHsNz2

Molecular Weight 144.17 g/mol

Appearance White, Beige, or Pale yellow solid
Melting Point 72-74°C/161.6 - 165.2 °F
Boiling Point 267 °C/512.6 °F @ 752 mmHg
Vapor Pressure 4.7 hPa @ 100 °C

Safety and Hazard Information

Based on available Safety Data Sheets (SDS) for 7-Aminoisoquinoline, the compound is
classified with the following hazards. Users should assume Isoquinolin-7-amine
dihydrochloride carries similar risks.

GHS Hazard Classification

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b2488337?utm_src=pdf-body
https://www.benchchem.com/product/b2488337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2488337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )

skin
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Specific target organ toxicity ] o
_ May cause respiratory irritation

(single exposure)
Hazardous to the aquatic 3 H412: Harmful to aquatic life

environment, long-term

with long lasting effects

Precautionary Statements

A summary of key precautionary statements is provided below. For a complete list, refer to the
supplier's SDS.
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Type

Statement

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using
this product.

P273: Avoid release to the environment.

P280: Wear protective gloves/ protective

clothing/ eye protection/ face protection.

Response

P301 + P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.

[2]

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water.[2]

P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.[1]

P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

P312: Call a POISON CENTER or doctor if you
feel unwell.[1]

Storage

P403 + P233: Store in a well-ventilated place.
Keep container tightly closed.[1]

P405: Store locked up.

Disposal

P501: Dispose of contents/ container to an

approved waste disposal plant.[1]

Handling and Personal Protective Equipment (PPE)
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Proper handling procedures and the use of appropriate personal protective equipment are
crucial to minimize exposure and ensure safety.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust or vapors.[3]

o Ensure that eyewash stations and safety showers are readily accessible in the work area.[2]

Personal Protective Equipment

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

» Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.[3]

e Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, use a NIOSH-approved respirator.[2]

Hygiene Practices

e Wash hands thoroughly after handling the compound.

» Do not eat, drink, or smoke in the laboratory.

 Remove contaminated clothing and wash it before reuse.

Storage Guidelines

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

e Some suppliers recommend storage at 2-8°C. Always follow the storage instructions
provided on the product label.

» Store away from incompatible materials such as strong oxidizing agents.[2]

First Aid Measures
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In case of exposure, follow these first aid guidelines and seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[3]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water.[3]

e Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person.[3]

Experimental Protocols and Biological Activity

Note: As of the date of this document, detailed, publicly available experimental protocols,
mechanisms of action, and established signaling pathways specifically for Isoquinolin-7-
amine dihydrochloride are limited. The information below is based on the synthesis of a
structurally related compound and the general biological activities of the broader isoquinoline
class.

Synthesis of a Related Compound: 7-Amino-1-methyl-
3,4-dihydroisoquinoline

A potential synthetic route to a related compound, 7-Amino-1-methyl-3,4-dihydroisoquinoline,
has been described in the literature.[4] This procedure involves the reduction of a nitro-
substituted precursor.

Experimental Protocol (Adapted):

» Dissolve the nitro-substituted precursor (e.g., 7-Nitro-1-methyl-3,4-dihydroisoquinoline) in
ethanol.

« Add tin(Il) chloride dihydrate and hydrochloric acid to the solution.

o Heat the reaction mixture with stirring.
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 After the reaction is complete, pour the mixture onto crushed ice and wash with an organic
solvent (e.g., chloroform).

» Basify the aqueous phase with a chilled base solution (e.g., sodium hydroxide).

o Extract the product with an organic solvent.

A generalized workflow for this type of synthesis is depicted below.

Add Tin(ll) Chioride Dihydrate Quench with Wash with Basify with
DissolvellplEthanol and Hydrochloric Acid Heat and Stir Crushed Ice Organic Solvent Chilled Base Extract Product

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of an amino-isoquinoline derivative.

Potential Biological Activities

While specific data for Isoquinolin-7-amine dihydrochloride is scarce, the broader class of
isoquinoline alkaloids is known to exhibit a wide range of biological activities, including:

Antimicrobial

Antiviral

Anti-inflammatory

Anticancer

The specific biological effects and mechanisms of action of Isoquinolin-7-amine
dihydrochloride would require dedicated in vitro and in vivo studies.

Logical Relationships in Safety and Handling

The logical flow of ensuring safety when working with Isoquinolin-7-amine dihydrochloride
involves a hierarchy of controls, from understanding the hazards to implementing appropriate
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protective measures and being prepared for emergencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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